
Physical properties of sec-butyl crotonate
(boiling point, density)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: sec-Butyl Crotonate

Cat. No.: B082481 Get Quote

Technical Guide: Physical Properties of sec-
Butyl Crotonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of sec-butyl
crotonate, specifically its boiling point and density. This document outlines the established

values for these properties and furnishes detailed experimental protocols for their

determination in a laboratory setting. The information herein is intended to support research,

development, and quality control activities where this chemical compound is utilized.

Introduction to sec-Butyl Crotonate
sec-Butyl crotonate (CAS No: 10371-45-6) is an organic compound classified as an ester of

crotonic acid and sec-butanol. It is a colorless liquid with a fruity odor, finding applications in the

formulation of flavors and fragrances. A precise understanding of its physical properties is

critical for its purification, handling, and application in various chemical processes.

Physical Properties
The primary physical properties of sec-butyl crotonate are summarized in the table below.

These values are compiled from various chemical data sources.
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Summary of Physical Data
Property Value Units

Boiling Point 166 - 166.4[1][2] °C at 760 mmHg

Density 0.89 - 0.899[1][2][3] g/cm³

Molecular Formula C₈H₁₄O₂[2][4] -

Molecular Weight 142.20[4] g/mol

Flash Point 57.4[1][2] °C

Refractive Index 1.4280 - 1.4290[2] -

Experimental Protocols
The following sections detail the methodologies for the experimental determination of the

boiling point and density of sec-butyl crotonate.

Determination of Boiling Point via the Thiele Tube
Method
This method is a common and efficient way to determine the boiling point of a small liquid

sample.[5]

Materials:

sec-Butyl crotonate sample

Thiele tube

Mineral oil

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube
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Rubber band or wire for attachment

Bunsen burner or other heat source

Procedure:

Fill the Thiele tube with mineral oil to a level just above the top of the side arm.

Add a small amount of sec-butyl crotonate to the small test tube.

Place the capillary tube, open end down, into the small test tube containing the sample.

Attach the small test tube to the thermometer using a rubber band or wire, ensuring the

sample is level with the thermometer bulb.

Insert the thermometer and attached test tube into the Thiele tube, positioning the sample in

the center of the main tube.

Gently heat the side arm of the Thiele tube with a small flame. This will induce convection

currents in the oil, ensuring uniform heating.

As the temperature rises, a stream of bubbles will begin to emerge from the open end of the

capillary tube.

Continue heating until a continuous and rapid stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube.[5]

Workflow for Boiling Point Determination:
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Prepare Sample:
Add sec-butyl crotonate to test tube with inverted capillary tube

Assemble Apparatus:
Attach sample tube to thermometer and place in Thiele tube

Heat Apparatus:
Gently heat the side arm of the Thiele tube

Observe Bubbles:
Note the continuous stream of bubbles from the capillary tube

Cool Apparatus:
Remove heat and allow to cool slowly

Record Boiling Point:
Temperature at which liquid enters the capillary tube

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Determination of Density using a Pycnometer
A pycnometer is a flask with a specific volume used for the precise measurement of the density

of a liquid.[6][7]

Materials:

sec-Butyl crotonate sample

Pycnometer (with a ground-glass stopper containing a capillary)
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Analytical balance

Distilled water (for calibration)

Thermometer

Constant temperature water bath

Procedure:

Calibration of Pycnometer Volume:

Thoroughly clean and dry the pycnometer and its stopper.

Weigh the empty, dry pycnometer on an analytical balance (m_empty).

Fill the pycnometer with distilled water of a known temperature.

Insert the stopper, allowing excess water to exit through the capillary.

Dry the exterior of the pycnometer and weigh it (m_water).

The volume of the pycnometer (V) can be calculated using the density of water (ρ_water)

at the measured temperature: V = (m_water - m_empty) / ρ_water.

Measurement of sec-Butyl Crotonate Density:

Empty and dry the pycnometer.

Fill the pycnometer with the sec-butyl crotonate sample.

Insert the stopper, allowing the excess liquid to escape.

Equilibrate the pycnometer and its contents to the same temperature as the water

calibration.

Dry the exterior and weigh the filled pycnometer (m_sample).

The mass of the sec-butyl crotonate is m_sample - m_empty.
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The density of the sec-butyl crotonate (ρ_sample) is calculated as: ρ_sample =

(m_sample - m_empty) / V.

Workflow for Density Determination:
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Pycnometer Calibration

Sample Measurement

Weigh empty, dry pycnometer

Fill with distilled water at known temperature

Weigh filled pycnometer

Calculate pycnometer volume

Fill calibrated pycnometer with sec-butyl crotonate

Use calibrated volume

Weigh filled pycnometer

Calculate mass of the sample

Calculate density of the sample

Click to download full resolution via product page

Caption: Workflow for Density Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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